Cas no 100865-19-8 (Phenol, 2,2'-methylenebis[6-(bromomethyl)-4-nitro-)

• Product Name: Phenol, 2,2'-methylenebis[6-(bromomethyl)-4-nitro-
• CAS No: 100865-19-8
• MF: C₁₅H₁₂Br₂N₂O₆
• MW: 476.073582649231
• CID: 1129837
• Update Time: 2024-07-27

Phenol, 2,2'-methylenebis[6-(bromomethyl)-4-nitro- Chemical and Physical Properties

Names and Identifiers

• Phenol, 2,2'-methylenebis[6-(bromomethyl)-4-nitro-

• Inchi： 1S/C15H12Br2N2O6/c16-6-10-4-12(18(22)23)2-8(14(10)20)1-9-3-13(19(24)25)5-11(7-17)15(9)21/h2-5,20-21H,1,6-7H2
• InChI Key： ZLQACWLJTZRDMF-UHFFFAOYSA-N
• SMILES： C(C1=CC([N+]([O-])=O)=CC(CBr)=C1O)C1=CC([N+]([O-])=O)=CC(CBr)=C1O

Computed Properties

• Exact Mass: 473.90616

Experimental Properties

• Density: 1.916±0.06 g/cm3(Predicted)
• Boiling Point: 678.0±55.0 °C(Predicted)
• PSA: 126.74
• pka: 5.59±0.46(Predicted)